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Compound of Interest

(R)-2-Azido-2-phenylacetyl
Compound Name:
chloride

Cat. No.: B12642333

CAS Number: 35353-41-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-2-Azido-2-phenylacetyl
chloride, a chiral building block of significant interest in synthetic organic chemistry and drug
discovery. This document outlines its chemical properties, synthesis, and applications, with a
focus on its role in the development of novel therapeutics.

Chemical and Physical Properties

(R)-2-Azido-2-phenylacetyl chloride is a reactive acyl chloride containing a stereocenter and
an azide functional group. These features make it a valuable synthon for introducing the (R)-a-
azido-phenylacetyl moiety into molecules, a common structural motif in various bioactive
compounds. While extensive experimental data for this specific compound is not readily
available in public literature, its properties can be inferred from data on the racemate and
related compounds, as well as computational predictions.

Table 1: Physicochemical Properties of 2-Azido-2-phenylacetyl chloride[1][2]
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Property Value Source

Molecular Formula CsHeCIN3O PubChem

Molecular Weight 195.61 g/mol PubChem

CAS Number 35353-41-4 (for R-enantiomer)  ChemicalBook

Appearance Expe.zcted '[('J be a liquid or low- W

melting solid

Boiling Point Not reported -

Melting Point Not reported -

Specific Rotation Not reported -

XLogP3 3.6 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count 3 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 195.019939 g/mol PubChem

Complexity 232 PubChem
Synthesis

The primary synthetic route to (R)-2-Azido-2-phenylacetyl chloride involves the chlorination

of the corresponding carboxylic acid, (R)-2-azido-2-phenylacetic acid. Thionyl chloride (SOCI2)

is the most commonly employed chlorinating agent for this transformation.

Experimental Protocol: Synthesis of (R)-2-Azido-2-
phenylacetyl chloride

This protocol is based on a general procedure for the synthesis of acyl chlorides from

carboxylic acids.
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Materials:

¢ (R)-2-azido-2-phenylacetic acid

e Thionyl chloride (SOCI2)

e Anhydrous dichloromethane (DCM) or another suitable inert solvent
e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Rotary evaporator

Procedure:

e In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend or
dissolve (R)-2-azido-2-phenylacetic acid in an excess of thionyl chloride or in an anhydrous
solvent such as dichloromethane.

» With stirring, gently heat the reaction mixture to reflux. The reaction progress can be
monitored by the cessation of gas evolution (HCI and SO2). The reaction is typically
complete within 1-3 hours.

 After the reaction is complete, allow the mixture to cool to room temperature.

o Carefully remove the excess thionyl chloride and solvent under reduced pressure using a
rotary evaporator. It is crucial to use a trap to capture the corrosive and toxic vapors.

e The resulting crude (R)-2-azido-2-phenylacetyl chloride is often used in the next step
without further purification due to its reactivity and sensitivity to moisture. If purification is
necessary, it may be attempted by vacuum distillation, though care must be taken to avoid
decomposition.
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Synthesis of (R)-2-Azido-2-phenylacetyl chloride

Thionyl Chloride (SOCI2)
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Workflow for Azido-Penicillin Synthesis
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Mechanism of Action of 3-Lactam Antibiotics

B-Lactam Antibiotic

(e.g., Ampicillin analog)

[nhibition

Penicillin-Binding Proteins (PBPs)

Catalyzes

Peptidoglycan Synthesis

i

Bacterial Cell Wall Integrity

‘Maintains
I

Cell Lysis and Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Azido-2-phenylacetyl chloride | CBH6CIN3O | CID 85429 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-Azido-2-phenylacetyl chloride | lookchem [lookchem.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: (R)-2-Azido-2-phenylacetyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12642333#r-2-azido-2-phenylacetyl-chloride-cas-
number-35353-41-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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